Cas no 63480-11-5 (7-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)

• Product Name: 7-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• CAS No: 63480-11-5
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD03426400
• CID: 502752
• PubChem ID: 12425790
• Update Time: 2025-04-19

7-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1H-benzo[d][1,3]oxazine-2,4-dione
• 4-Methyl-isatoic anhydride
• 2H-3,1-Benzoxazine-2,4(1H)-dione,7-methyl-
• 7-methyl-1H-3,1-benzoxazine-2,4-dione
• 7-methyl-2H-3,1-Benzoxazine-2,4(1H)-dione
• 7-Methyl-1H-benz[d][1,3]oxazin-2,4-dion
• 7-methyl-1H-benz[d][1,3]oxazine-2,4-dione
• 7-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• AS-37465
• FT-0687251
• BP-10771
• DTXSID90497703
• 7-methyl-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
• 2H-3,1-Benzoxazine-2,4(1H)-dione, 7-methyl-
• AC-6635
• FTOHSJGKIFDLQU-UHFFFAOYSA-N
• Z1201622321
• 4-Methyl-isatoicanhydride
• MFCD03426400
• EN300-1718254
• CS-0097728
• Q-102108
• A8740
• AKOS006344712
• F2147-1096
• 63480-11-5
• DB-031756

• MDL： MFCD03426400
• Inchi： 1S/C9H7NO3/c1-5-2-3-6-7(4-5)10-9(12)13-8(6)11/h2-4H,1H3,(H,10,12)
• InChI Key： FTOHSJGKIFDLQU-UHFFFAOYSA-N
• SMILES： O1C(NC2C=C(C)C=CC=2C1=O)=O

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.336
• Refractive Index: 1.576
• PSA: 63.07000
• LogP: 0.78970

7-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature